Thiophenols
Thiophenols are a class of organic compounds characterized by the presence of a thiol (-SH) group attached to a benzene ring. These versatile molecules find applications across various industries due to their unique properties and functionalities. Structurally, thiophenols consist of a benzene ring with one or more sulfur atoms bonded directly to it through an -SH functional group.
Thiophenols exhibit distinct physical and chemical characteristics, such as being slightly soluble in water but highly soluble in organic solvents like ethanol and acetone. Their molecular structure confers them with reactivity, making them valuable intermediates in the synthesis of other chemicals, including pharmaceuticals, dyes, and pesticides.
Due to their ability to act as both nucleophiles and electrophiles under different conditions, thiophenols play a crucial role in organic reactions such as substitution and addition reactions. Additionally, their presence can significantly influence the electronic properties of materials due to the sulfur atom's electronegativity difference from carbon.
In summary, thiophenols are essential components in many chemical processes owing to their diverse reactivity and unique structural features.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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5-Fluoro-2,4-dimethylbenzenethiol | 1803787-60-1 | C8H9FS |
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3,5-Dibromo-2-fluorothiophenol | 1806307-70-9 | C6H3Br2FS |
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1,4-Benzenedithiol | 624-39-5 | C6H6S2 |
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3,4-Dimethylthiophenol | 18800-53-8 | C8H10S |
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4,5-Difluoro-2-(methyl)thiophenol | 1806289-18-8 | C7H6F2S |
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2H-1,5-Benzodioxepin-7-thiol, 8-amino-3,4-dihydro- | 1483094-45-6 | C9H11NO2S |
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Benzenethiol, 4-bromo-3,5-dimethyl- | 872254-84-7 | C8H9BrS |
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2-Methoxy-3,4-dimethylbenzenethiol | 1803853-09-9 | C9H12OS |
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3-(2-methylpropoxy)benzenethiol | 1378822-45-7 | C10H14OS |
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2-butoxy-5-fluorobenzenethiol | 1379369-72-8 | C10H13FOS |
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